![molecular formula C11H16NO6P B5777023 diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate CAS No. 50652-91-0](/img/structure/B5777023.png)
diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate
Overview
Description
Diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate, also known as Sarin, is a colorless, odorless, and tasteless liquid that is used as a chemical weapon due to its high toxicity. It was first synthesized in 1938 by a German chemist named Gerhard Schrader, who was working on developing insecticides. However, the compound was later found to be highly toxic to humans and animals.
Scientific Research Applications
Corrosion Inhibition
Diethyl (phenylamino) methyl phosphonate derivatives, closely related to diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate, have been explored for their potential as corrosion inhibitors. In a study by Moumeni et al. (2020), derivatives such as Diethyl(phenyl(phenylamino)methyl)phosphonate and others were investigated for their ability to inhibit corrosion in XC48 carbon steel in a hydrochloric acid medium. The study found that these compounds showed promising results as corrosion inhibitors and were analyzed using techniques like Atomic Force Microscopy and Electrochemical Impedance Spectroscopy (Moumeni, Chafaa, Kerkour, Benbouguerra, & Chafai, 2020).
Molecular and Structural Analysis
Diethyl [hydroxy(4-methoxyphenyl) methyl] phosphonate, a compound similar to diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate, has been synthesized and characterized in detail. This study by Uppal et al. (2018) focused on the molecular and structural characteristics of the compound, including vibrational, electronic, and thermodynamic properties. The research utilized DFT calculations and Thermogravimetric analysis to understand the compound's stability and chemical behavior (Uppal, Kour, Kumar, & Khajuria, 2018).
Spectroscopic Insights and DFT Studies
Phosphonate compounds, including variants of diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate, have been the subject of spectroscopic and computational studies. Ali et al. (2020) synthesized and analyzed imino phosphonate compounds using NMR, MS, UV–Vis, and IR spectroscopy. The study provided insights into the stability and molecular interactions of these compounds through DFT and Time Dependent Density Functional Theory approaches (Ali, Khalid, Marrugo, Kamal, Saleem, Khan, Concepcion, & Torre, 2020).
properties
IUPAC Name |
diethoxyphosphoryl-(3-nitrophenyl)methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16NO6P/c1-3-17-19(16,18-4-2)11(13)9-6-5-7-10(8-9)12(14)15/h5-8,11,13H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQHANJBMOMOBPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C(C1=CC(=CC=C1)[N+](=O)[O-])O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16NO6P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501036289 | |
Record name | Diethyl P-[hydroxy(3-nitrophenyl)methyl]phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501036289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
39.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24809107 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Phosphonic acid, (hydroxy(3-nitrophenyl)methyl)-, diethyl ester | |
CAS RN |
50652-91-0 | |
Record name | Diethyl P-[hydroxy(3-nitrophenyl)methyl]phosphonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50652-91-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | alpha-Toluenephosphonic acid, alpha-hydroxy-3-nitro-, diethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050652910 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphonic acid, diethyl ester | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43451 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Diethyl P-[hydroxy(3-nitrophenyl)methyl]phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501036289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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